molecular formula C12H15N5O B8711344 5-[(4-Amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine CAS No. 85544-45-2

5-[(4-Amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine

Cat. No.: B8711344
CAS No.: 85544-45-2
M. Wt: 245.28 g/mol
InChI Key: IHJKHUNNCONUDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[(4-Amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C12H15N5O and its molecular weight is 245.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

85544-45-2

Molecular Formula

C12H15N5O

Molecular Weight

245.28 g/mol

IUPAC Name

5-[(4-amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine

InChI

InChI=1S/C12H15N5O/c1-18-10-5-7(2-3-9(10)13)4-8-6-16-12(15)17-11(8)14/h2-3,5-6H,4,13H2,1H3,(H4,14,15,16,17)

InChI Key

IHJKHUNNCONUDJ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)CC2=CN=C(N=C2N)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.30 g (0.045 mol) of 2,4-diamino-5-hydroxymethylpyrimidine, 6.15 g (0.05 mol) of o-anisidine and 3.75 ml of concentrated hydrochloric acid in 55 ml of glacial acetic acid was heated to reflux for 6 hours. The mixture was stirred at room temperature overnight. The solvent was removed under vaccum and the residue was taken up in water, made basic with ammonium hydroxide, and the aqueous solution was extracted with dichloromethane:methanol/3:1. The organic layers were combined, dried and concentrated to a purple glass. This was purified on a silica gel column to give 7.81 g of the 4-N-acetylated product.
Quantity
6.3 g
Type
reactant
Reaction Step One
Quantity
6.15 g
Type
reactant
Reaction Step One
Quantity
3.75 mL
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step One

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